Cas no 2279938-29-1 (Alkyne-SS-COOH)

• Product Name: Alkyne-SS-COOH
• CAS No: 2279938-29-1
• MF: C₁₀H₁₅NO₃S₂
• MW: 261.361000299454
• CID: 6780807
• Update Time: 2026-03-12

Alkyne-SS-COOH Chemical and Physical Properties

Names and Identifiers

• Alkyne-SS-COOH
• Propanoic acid, 3-[[2-[(1-oxo-4-pentyn-1-yl)amino]ethyl]dithio]-

• Inchi： 1S/C10H15NO3S2/c1-2-3-4-9(12)11-6-8-16-15-7-5-10(13)14/h1H,3-8H2,(H,11,12)(H,13,14)
• InChI Key： PRQQEPIGIRGLBU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCSSCCNC(=O)CCC#C

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 511.7±45.0 °C(Predicted)
• pka: 4.25±0.10(Predicted)

Additional information on Alkyne-SS-COOH

Introduction to Alkyne-SS-COOH (CAS No. 2279938-29-1)

Alkyne-SS-COOH (CAS No. 2279938-29-1) is a versatile and highly functionalized compound that has gained significant attention in the fields of chemical biology, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include an alkyne group, a disulfide bond, and a carboxylic acid group. These functional groups endow the molecule with a wide range of potential applications, from bioconjugation to the development of advanced materials.

The alkyne group in Alkyne-SS-COOH is particularly noteworthy due to its utility in click chemistry reactions. Click chemistry, a concept introduced by K. Barry Sharpless, has revolutionized the way chemists approach molecular synthesis and functionalization. The alkyne group can readily undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are known for their high efficiency, selectivity, and biocompatibility. This makes Alkyne-SS-COOH an ideal reagent for bioconjugation applications, such as labeling biomolecules, modifying surfaces, and creating functionalized nanoparticles.

The disulfide bond in Alkyne-SS-COOH is another key feature that adds to its versatility. Disulfide bonds are crucial in biological systems, where they play a role in protein folding and stability. In synthetic applications, disulfide bonds can be selectively cleaved under reducing conditions, providing a reversible switch for controlling the reactivity of the molecule. This property is particularly useful in the development of stimuli-responsive materials and drug delivery systems.

The carboxylic acid group in Alkyne-SS-COOH further enhances its functionality by providing a site for conjugation with various functional groups through amide bond formation. This makes it possible to attach Alkyne-SS-COOH to proteins, peptides, and other biomolecules with high precision and stability. The carboxylic acid group also imparts solubility and charge properties that can be tuned for specific applications.

Recent research has highlighted the potential of Alkyne-SS-COOH in several cutting-edge applications. For instance, a study published in the Journal of the American Chemical Society (JACS) demonstrated the use of Alkyne-SS-COOH in the development of smart hydrogels for controlled drug release. The disulfide bonds in these hydrogels can be cleaved by endogenous reducing agents such as glutathione, leading to the release of encapsulated drugs in response to local redox changes. This approach offers a promising strategy for targeted therapy and personalized medicine.

In another study published in Angewandte Chemie International Edition, researchers utilized Alkyne-SS-COOH to create self-assembling nanofibers with tunable mechanical properties. The alkyne groups were used to introduce cross-linking points through CuAAC reactions, while the disulfide bonds provided dynamic covalent linkages that could be reversibly broken and reformed under different conditions. These nanofibers have potential applications in tissue engineering and regenerative medicine.

Moreover, Alkyne-SS-COOH has been explored for its use in biosensors and diagnostic tools. The combination of the alkyne group for click chemistry reactions and the carboxylic acid group for conjugation with biomolecules allows for the creation of highly sensitive and specific detection platforms. For example, a recent paper in Analytical Chemistry described the development of a biosensor based on Alkyne-SS-COOH that could detect trace amounts of cancer biomarkers with high accuracy.

The synthesis of Alkyne-SS-COOH typically involves multi-step procedures that ensure high purity and yield. Common synthetic routes include the coupling of an alkyne-containing precursor with a disulfide compound followed by carboxylation reactions. Advanced purification techniques such as column chromatography and recrystallization are often employed to obtain pure samples suitable for various applications.

In conclusion, Alkyne-SS-COOH (CAS No. 2279938-29-1) is a multifunctional compound with significant potential in chemical biology, medicinal chemistry, and materials science. Its unique combination of an alkyne group, disulfide bond, and carboxylic acid group makes it an invaluable reagent for bioconjugation, smart materials development, and diagnostic applications. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in modern scientific research.